3-(4-Aminopiperidin-1-yl)-1H-1,2,4-triazol-5-ol dihydrochloride

• IUPAC Name: 3-(4-aminopiperidin-1-yl)-1,4-dihydro-1,2,4-triazol-5-one;dihydrochloride
• InChI: InChI=1S/C7H13N5O.2ClH/c8-5-1-3-12(4-2-5)6-9-7(13)11-10-6;;/h5H,1-4,8H2,(H2,9,10,11,13);2*1H
• InChI Key: BNNATPUZTPHDNH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=NNC(=O)N2.Cl.Cl
• Molecular Formula: C7H15Cl2N5O
• Molecular Weight: 256.13 g/mol

Description

3-(4-Aminopiperidin-1-yl)-1H-1,2,4-triazol-5-ol dihydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been extensively studied for its unique properties and potential benefits in biochemical and physiological research.

Scientific Research Applications

Novel Triazole Derivatives and Their Patent Review

Triazole derivatives are crucial for developing new drugs due to their broad spectrum of biological activities. A review of patents related to 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4-, and 4H-1,2,4-triazole families between 2008 and 2011 highlights their potential in creating anti-inflammatory, antiplatelet, antimicrobial, antitumoral, and antiviral agents. This review emphasizes the need for new, efficient preparations considering green chemistry and sustainability to address emerging diseases and drug-resistant bacteria (Ferreira et al., 2013).

Amino-1,2,4-Triazoles in Fine Organic Synthesis

Amino-1,2,4-triazoles are key raw materials in the fine organic synthesis industry, utilized in producing agricultural products, pharmaceuticals, dyes, and high-energy materials. Their applications extend to analytical reagents, flotation reagents, heat-resistant polymers, and fluorescent products, showcasing the versatility and industrial importance of 3- and 4-substituted amino-1,2,4-triazoles (Nazarov et al., 2021).

Reactivity and Biological Applications of Triazole Derivatives

The reactivity of 1,2,4-triazole-3-thione derivatives indicates their potential in pharmacological activities, with some being compared to biogenic amino acids like cysteine. These compounds' chemical transformations offer new possibilities for therapeutic applications, underlining the importance of triazole derivatives in medicinal chemistry (Kaplaushenko, 2019).

Synthesis and Applications of 1,2,4-Triazole Derivatives

The synthesis and study of 1,2,4-triazole derivatives reveal their significance across pharmaceutical, medical, veterinary, engineering, and agricultural fields. Their diverse applications, from optical materials to corrosion inhibitors, underscore the breadth of research and industrial interest in triazole compounds (Parchenko, 2019).

Pharmacological Significance of 1,2,4-Triazole-Containing Scaffolds

1,2,4-Triazole-containing scaffolds are prominent in drug discovery studies due to their activity against cancer, microbial infections, and various diseases. This review highlights the latest strategies for synthesizing these scaffolds using 3-amino-1,2,4-triazole, encouraging further research to discover new drug candidates (Nasri et al., 2021).

Mechanism of Action

The piperidine ring is essential for chiral optimization . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .